Cas no 116393-71-6 (methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate)
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate
- Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate
- 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-iodo-2,6-dioxo-, methyl ester
- Methyl 1,2,3,6-tetrahydro-5-iodo-2,6-dioxopyrimidine-4-carboxylate
- 5-iodo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid methyl ester
- MFCD12498716
- FD-0731
- AKOS005072807
- SCHEMBL721573
- SY323441
- Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- GPLIKJXNEXUIGI-UHFFFAOYSA-N
- DTXSID00670621
- 116393-71-6
- SB58469
- DB-187618
- J-522490
- E88406
- methyl 5-iodo-2,6-dioxo-1,2,3,6-tetra hydro-4-pyrimidinecarboxylate
-
- MDL: MFCD12498716
- Inchi: 1S/C6H5IN2O4/c1-13-5(11)3-2(7)4(10)9-6(12)8-3/h1H3,(H2,8,9,10,12)
- InChI Key: GPLIKJXNEXUIGI-UHFFFAOYSA-N
- SMILES: IC1C(NC(NC=1C(=O)OC)=O)=O
Computed Properties
- Exact Mass: 295.92940g/mol
- Monoisotopic Mass: 295.92940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 84.5Ų
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM309893-1g |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate |
116393-71-6 | 95% | 1g |
$327 | 2021-08-18 | |
| Chemenu | CM309893-5g |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate |
116393-71-6 | 95% | 5g |
$888 | 2021-08-18 | |
| Matrix Scientific | 047202-500mg |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate, >95% |
116393-71-6 | >95% | 500mg |
$362.00 | 2023-09-06 | |
| Matrix Scientific | 047202-1g |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate, >95% |
116393-71-6 | >95% | 1g |
$454.00 | 2023-09-06 | |
| Matrix Scientific | 047202-5g |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate, >95% |
116393-71-6 | >95% | 5g |
$1040.00 | 2023-09-06 | |
| Chemenu | CM309893-1g |
Methyl 5-iodo-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate |
116393-71-6 | 95% | 1g |
$385 | 2023-02-03 | |
| eNovation Chemicals LLC | Y1219256-1G |
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate |
116393-71-6 | 97% | 1g |
$370 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1219256-5G |
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate |
116393-71-6 | 97% | 5g |
$1115 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1219256-10G |
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate |
116393-71-6 | 97% | 10g |
$1785 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1219256-25G |
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate |
116393-71-6 | 97% | 25g |
$3575 | 2025-02-26 |
methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate
Recent Advances in the Application of Methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate (CAS: 116393-71-6) in Chemical Biology and Pharmaceutical Research
Methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate (CAS: 116393-71-6) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique iodinated pyrimidine core, serves as a key intermediate in the synthesis of various bioactive molecules, including nucleoside analogs and enzyme inhibitors. Recent studies have highlighted its potential in drug discovery, particularly in the development of antiviral and anticancer agents.
One of the most notable applications of methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate is its role in the synthesis of modified nucleosides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of iodinated uracil derivatives, which exhibited potent inhibitory activity against thymidine phosphorylase, an enzyme implicated in tumor angiogenesis. The study reported a novel synthetic route that leveraged the reactivity of the iodine substituent for further functionalization, enabling the creation of a diverse library of analogs with enhanced pharmacological properties.
In addition to its applications in nucleoside chemistry, this compound has also been explored as a building block for the development of small-molecule inhibitors targeting DNA repair enzymes. A recent preprint on bioRxiv described the use of methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate in the design of PARP-1 inhibitors. The researchers utilized the compound's electrophilic iodine moiety to introduce cross-coupling reactions, resulting in derivatives with improved binding affinity and selectivity for PARP-1. Preliminary in vitro assays showed promising results, with several analogs exhibiting nanomolar IC50 values.
Another emerging area of research involves the incorporation of methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate into prodrug strategies. A 2024 study in ACS Chemical Biology reported the development of a prodrug system for the targeted delivery of 5-fluorouracil (5-FU) to tumor tissues. The prodrug, designed to release 5-FU upon enzymatic activation, utilized the pyrimidine scaffold of the compound as a masking group. In vivo studies demonstrated reduced systemic toxicity and enhanced tumor accumulation compared to conventional 5-FU administration.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate. Recent computational studies, such as those published in the Journal of Chemical Information and Modeling, have employed molecular docking and dynamics simulations to predict the ADME (absorption, distribution, metabolism, and excretion) profiles of these compounds. These efforts aim to guide the rational design of next-generation derivatives with improved bioavailability and reduced off-target effects.
In conclusion, methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate (CAS: 116393-71-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic applications, ranging from nucleoside analogs to enzyme inhibitors and prodrug systems. Ongoing research is expected to further expand its utility, particularly in the context of personalized medicine and targeted therapies. Future studies should focus on addressing the current limitations in drug-like properties while exploring novel biological targets for this versatile scaffold.
116393-71-6 (methyl 5-iodo-2,4-dioxo-1H-pyrimidine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)